Cas no 100243-36-5 (Benzamide,4-hydroxy-3,5-dipropyl-)

• Product Name: Benzamide,4-hydroxy-3,5-dipropyl-
• CAS No: 100243-36-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 202266
• PubChem ID: 57661
• Update Time: 2025-04-19

Benzamide,4-hydroxy-3,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-hydroxy-3,5-dipropyl-
• 3,5-Dipropyl-4-hydroxybenzamide
• 4-hydroxy-3,5-dipropylbenzamide
• DTXSID90143056
• BENZAMIDE, 3,5-DIPROPYL-4-HYDROXY-
• 100243-36-5
• BRN 2577787

• Inchi： 1S/C13H19NO2/c1-3-5-9-7-11(13(14)16)8-10(6-4-2)12(9)15/h7-8,15H,3-6H2,1-2H3,(H2,14,16)
• InChI Key： BJOJLTXWCSLMED-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(N)=O)=CC=1CCC)CCC

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.078
• Boiling Point: 318.8°Cat760mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.55
• PSA: 63.32
• LogP: 3.09640